Cas no 1021259-11-9 (1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea)

• Product Name: 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• CAS No: 1021259-11-9
• MF: C₁₉H₂₀FN₇O
• MW: 381.406805992126
• CID: 6237268
• PubChem ID: 42111657
• Update Time: 2025-07-08

1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea
• 1-(2-fluorophenyl)-3-(2-((6-((4-methylpyridin-2-yl)amino)pyridazin-3-yl)amino)ethyl)urea
• 1021259-11-9
• F5231-0076
• 1-(2-fluorophenyl)-3-[2-[[6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl]amino]ethyl]urea
• AKOS024501908

• Inchi： 1S/C19H20FN7O/c1-13-8-9-21-18(12-13)25-17-7-6-16(26-27-17)22-10-11-23-19(28)24-15-5-3-2-4-14(15)20/h2-9,12H,10-11H2,1H3,(H,22,26)(H,21,25,27)(H2,23,24,28)
• InChI Key： AEMWOCWTNDJAJX-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(NCCNC1=CC=C(N=N1)NC1C=C(C)C=CN=1)=O

Computed Properties

• Exact Mass: 381.17133645g/mol
• Monoisotopic Mass: 381.17133645g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 104Ų

Additional information on 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea

Comprehensive Overview of 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea (CAS No. 1021259-11-9)

The compound 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea, with the CAS number 1021259-11-9, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural framework, combining a fluorophenyl group, a pyridazine core, and a urea linkage, making it a subject of interest for drug discovery and medicinal chemistry applications. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways.

One of the key structural highlights of 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea is its multi-functional design. The presence of the 2-fluorophenyl moiety enhances the molecule's binding affinity to target proteins, while the pyridazine and urea segments contribute to its stability and solubility. This combination of features makes it a promising candidate for the development of targeted therapies, particularly in oncology and inflammatory diseases, where precision medicine is becoming increasingly important.

In recent years, the demand for small-molecule inhibitors like 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea has surged, driven by advancements in high-throughput screening and computational drug design. The compound's CAS No. 1021259-11-9 is frequently referenced in academic publications and patent filings, underscoring its relevance in contemporary research. Scientists are particularly interested in its potential to inhibit specific protein kinases, which are often implicated in cancer progression and autoimmune disorders.

The synthesis of 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea involves a series of multi-step organic reactions, including amide coupling and nucleophilic substitution. These processes require careful optimization to achieve high yields and purity, which are critical for preclinical and clinical studies. The compound's structural complexity also presents opportunities for derivatization, allowing researchers to fine-tune its pharmacological properties for specific applications.

From a market perspective, 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea is part of a growing niche in the pharmaceutical intermediates sector. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support drug development programs. Its unique chemical structure and potential therapeutic applications make it a valuable asset for biotech and pharmaceutical firms aiming to expand their pipelines with innovative small-molecule drugs.

In addition to its pharmaceutical applications, 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea is also of interest in academic research. Universities and research institutions are exploring its mechanisms of action and potential off-target effects, which are crucial for understanding its safety and efficacy profiles. The compound's CAS No. 1021259-11-9 is often cited in studies focusing on kinase signaling pathways and drug resistance mechanisms, reflecting its broad utility in biomedical science.

Looking ahead, the future of 1-(2-fluorophenyl)-3-[2-({6-[(4-methylpyridin-2-yl)amino]pyridazin-3-yl}amino)ethyl]urea appears promising, with ongoing investigations into its therapeutic potential and synthetic scalability. As the field of precision medicine continues to evolve, compounds like this are expected to play a pivotal role in the development of next-generation treatments. Researchers and industry stakeholders alike are keen to unlock the full potential of this molecule, making it a focal point of modern drug discovery efforts.